molecular formula C22H24N2O3 B4988734 N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)-1H-indol-3-yl]acetamide

N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)-1H-indol-3-yl]acetamide

Cat. No. B4988734
M. Wt: 364.4 g/mol
InChI Key: GYLBVLBAFLMELV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)-1H-indol-3-yl]acetamide, commonly known as DPI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Scientific Research Applications

DPI has been widely used in scientific research due to its potential applications in various fields, including cancer research, neuroscience, and immunology. In cancer research, DPI has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neuroscience, DPI has been used as a tool to study the role of protein kinase C (PKC) in synaptic plasticity and memory formation. In immunology, DPI has been shown to inhibit the activation of T cells and cytokine production, making it a potential therapeutic target for autoimmune diseases.

Mechanism of Action

DPI acts as a potent inhibitor of PKC, a family of serine/threonine kinases that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. DPI binds to the catalytic domain of PKC, preventing its activation and downstream signaling pathways.
Biochemical and Physiological Effects
DPI has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, modulation of synaptic plasticity, and inhibition of T cell activation and cytokine production. These effects are mediated through the inhibition of PKC and downstream signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPI is its potency and selectivity as a PKC inhibitor, making it a valuable tool for studying PKC-mediated signaling pathways. However, DPI has some limitations, including its potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are numerous future directions for research on DPI, including the development of more potent and selective PKC inhibitors, the identification of new PKC isoforms and their functions, and the exploration of the therapeutic potential of PKC inhibitors in various diseases, including cancer and autoimmune disorders.
Conclusion
In conclusion, DPI is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. Its potency and selectivity as a PKC inhibitor make it a valuable tool for studying PKC-mediated signaling pathways and its biochemical and physiological effects have been widely studied. Further research is needed to explore the full potential of DPI and its future directions.

Synthesis Methods

DPI is synthesized through a multistep process that involves the condensation of ethyl diethylacetate with 2-phenoxyethylamine, followed by the reaction with indole-3-carboxaldehyde. The resulting product is then treated with acetic anhydride and triethylamine to obtain DPI in high yield.

properties

IUPAC Name

N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)indol-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N2O3/c1-3-23(4-2)22(26)21(25)19-16-24(20-13-9-8-12-18(19)20)14-15-27-17-10-6-5-7-11-17/h5-13,16H,3-4,14-15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYLBVLBAFLMELV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C(=O)C1=CN(C2=CC=CC=C21)CCOC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-diethyl-2-oxo-2-[1-(2-phenoxyethyl)-1H-indol-3-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.